molecular formula C15H12O4 B8752673 Methyl 9-hydroxyxanthene-9-carboxylate CAS No. 93446-03-8

Methyl 9-hydroxyxanthene-9-carboxylate

Cat. No. B8752673
CAS RN: 93446-03-8
M. Wt: 256.25 g/mol
InChI Key: QAGVASPCDMMMKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 9-hydroxyxanthene-9-carboxylate is a useful research compound. Its molecular formula is C15H12O4 and its molecular weight is 256.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 9-hydroxyxanthene-9-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 9-hydroxyxanthene-9-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

93446-03-8

Product Name

Methyl 9-hydroxyxanthene-9-carboxylate

Molecular Formula

C15H12O4

Molecular Weight

256.25 g/mol

IUPAC Name

methyl 9-hydroxyxanthene-9-carboxylate

InChI

InChI=1S/C15H12O4/c1-18-14(16)15(17)10-6-2-4-8-12(10)19-13-9-5-3-7-11(13)15/h2-9,17H,1H3

InChI Key

QAGVASPCDMMMKK-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1(C2=CC=CC=C2OC3=CC=CC=C31)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

48.05 g (0.2 mol) methyl xanthene-9-carboxylate are dissolved in 1200 mL of tetrahydrofuran and at 0° C. combined with 23.63 g (0.2 mol) of potassium tert-butoxide. Oxygen is the piped in for 2 hours at −10° C. to −5° C., then the mixture is acidified with 2 N aqueous hydrochloric acid and the majority of the solvent is distilled off. The residue remaining is extracted with ethyl acetate and water, the organic phase is extracted with aqueous Na2S2O5 solution, washed with water, and dried, and the solvent is distilled off. The product is purified by crystallization from diisopropylether and cyclohexane. Yield: 11.10 g white crystals (22% of theoretical yield)
Quantity
48.05 g
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reactant
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1200 mL
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23.63 g
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reactant
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0 (± 1) mol
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reactant
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0 (± 1) mol
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reactant
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